![molecular formula C19H20N2OS B8456313 3-(Cyclohexylmethyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B8456313.png)
3-(Cyclohexylmethyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Cat. No. B8456313
M. Wt: 324.4 g/mol
InChI Key: WXDMIEZHYXNNBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260448B2
Procedure details
In the same manner as the synthesis of Compound 1, methyl 3-amino-4-phenylthiophene-2-carboxylate (100 mg, 0.43 mmol), triethyl orthoformate (1.0 ml), cyclohexanemethylamine (0.129 ml, 0.99 mmol), and acetic acid (0.1 ml) were used to give 102.3 mg (0.32 mmol, 73.3% yield) of the title compound.
Name
Yield
73.3%
Identifiers
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REACTION_CXSMILES
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C1([N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=4)[C:10]=3[N:9]=[CH:8]2)C=CC=CC=1.NC1[C:28]([C:29]2[CH:34]=[CH:33][CH:32]=[CH:31][CH:30]=2)=CSC=1C(OC)=O.C(OCC)(OCC)OCC.C1(CN)CCCCC1>C(O)(=O)C>[CH:29]1([CH2:28][N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=4)[C:10]=3[N:9]=[CH:8]2)[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
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Name
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|
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Quantity
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100 mg
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Type
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reactant
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Smiles
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NC1=C(SC=C1C1=CC=CC=C1)C(=O)OC
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(OCC)(OCC)OCC
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Name
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|
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Quantity
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0.129 mL
|
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Type
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reactant
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Smiles
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C1(CCCCC1)CN
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Name
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Quantity
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0.1 mL
|
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Type
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solvent
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Smiles
|
C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(CCCCC1)CN1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.32 mmol | |
| AMOUNT: MASS | 102.3 mg | |
| YIELD: PERCENTYIELD | 73.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
